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Compound of Interest

Compound Name: 5-(Z-Amino)-1-pentanol

Cat. No.: B023693 Get Quote

An In-Depth Technical Guide to the Safe Handling of 5-(Z-Amino)-1-pentanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 5-(Z-
Amino)-1-pentanol, also known as Benzyl N-(5-hydroxypentyl)carbamate. As a Senior

Application Scientist, the following information is synthesized from available safety data sheets

and chemical properties to ensure a thorough understanding of the risks and the necessary

precautions for safe laboratory use.

Chemical and Physical Properties
5-(Z-Amino)-1-pentanol is a white solid with a melting point between 43-47°C.[1][2] It is

slightly soluble in dichloromethane, ethyl acetate, and methanol.[1] This compound is often

used as a cross-linking reagent in chemical synthesis.[3]
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Property Value Source

Chemical Formula C13H19NO3 [2]

Molecular Weight 237.30 g/mol [2]

Appearance White solid/powder [4]

Melting Point 43-47 °C [1][2]

Boiling Point 408.2±38.0 °C (Predicted) [1]

Density 1.105±0.06 g/cm3 (Predicted) [1]

Solubility

Slightly soluble in

Dichloromethane, Ethyl

Acetate, Methanol

[1]

Storage Temperature Refrigerator [1]

Hazard Identification and GHS Classification
5-(Z-Amino)-1-pentanol is classified as a hazardous substance.[5] The primary hazards

associated with this chemical are skin irritation, serious eye irritation, and potential respiratory

irritation.[2]

GHS Hazard Statements:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Signal Word: Warning[2]

It is crucial to understand these hazards to implement appropriate safety measures. The "Z"

group (a benzyl carbamate) modifies the properties of the parent molecule, 5-amino-1-

pentanol, which is known to be corrosive and harmful if swallowed.[6][7] While specific toxicity
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data for 5-(Z-Amino)-1-pentanol is not as extensive, the identified hazards necessitate careful

handling.

Safe Handling and Storage Protocols
A systematic approach to handling and storage is paramount to ensure laboratory safety.

Engineering Controls
The primary line of defense is to minimize exposure through engineering controls.

Ventilation: Always handle 5-(Z-Amino)-1-pentanol in a well-ventilated area.[6] For

procedures that may generate dust or aerosols, a chemical fume hood is mandatory.[8][9]

Personal Protective Equipment (PPE)
The use of appropriate PPE is essential to prevent direct contact with the chemical.

Eye Protection: Wear chemical safety goggles or a face shield.[5] Given the risk of serious

eye irritation, standard safety glasses are not sufficient.

Skin Protection: Wear chemical-resistant gloves (e.g., PVC or neoprene) and a lab coat or

overalls.[5][6] Ensure that skin is not exposed.

Respiratory Protection: For situations where dust may be generated and ventilation is

inadequate, a NIOSH/MSHA-approved respirator with an appropriate filter (e.g., N95 dust

mask) should be used.
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Personal Protective Equipment (PPE) Protocol

Chemical Handling Task Don Appropriate PPE

Chemical Goggles/
Face Shield
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Lab Coat

Skin Protection

Respirator (if dust)
Respiratory
Protection

Proceed with Handling

Click to download full resolution via product page

Caption: Required PPE for handling 5-(Z-Amino)-1-pentanol.

General Handling Practices
Adherence to good laboratory practices is fundamental for safety.

Avoid all personal contact, including inhalation of dust.[6]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[6]

Keep containers securely sealed when not in use.[6]

Wash hands thoroughly with soap and water after handling.[6]

Launder contaminated clothing separately before reuse.[6]

Storage
Proper storage is critical to maintain the chemical's integrity and prevent accidents.

Store in a refrigerator.[1]
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Keep the container tightly closed and in a dry, well-ventilated place.[8]

Store locked up.[6][10]

Avoid storing near incompatible materials such as strong oxidizing agents and acids.[5][8]

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

First-Aid Measures
If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[11] If

respiratory symptoms occur, call a poison center or doctor.[11]

If on Skin: Take off immediately all contaminated clothing. Rinse the skin with plenty of water.

[11] If skin irritation occurs, get medical advice/attention.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[11] Immediately call a poison center or doctor.[11]

If Swallowed: Rinse mouth. Do NOT induce vomiting.[11] Call a poison center or doctor if

you feel unwell.[11]
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Routes of Exposure

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Rinse Skin with Water Rinse Eyes Cautiously Rinse Mouth

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First-aid response to exposure to 5-(Z-Amino)-1-pentanol.

Spills and Leaks
Minor Spills:

Remove all ignition sources.[5]

Clean up spills immediately, avoiding contact with skin and eyes.[5]

Use dry clean-up procedures and avoid generating dust.[5]

Place the spilled material in a suitable, labeled container for waste disposal.[5]

Major Spills:

Evacuate the area and move upwind.[6]
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Alert the emergency response team.[5]

Wear appropriate PPE, including respiratory protection.[5]

Fire-Fighting Measures
Extinguishing Media: Use foam, dry chemical powder, or carbon dioxide. For large fires,

water spray or fog can be used.[11]

Hazards from Combustion: May emit corrosive fumes and toxic gases such as carbon

monoxide, carbon dioxide, and nitrogen oxides.[5][8][11]

Firefighter Protection: Wear self-contained breathing apparatus and full protective gear.[5][8]

Disposal Considerations
Dispose of 5-(Z-Amino)-1-pentanol and its containers in accordance with local, state, and

federal regulations.[5][6] This material and its container must be disposed of as hazardous

waste.[5] Do not allow it to enter drains or waterways.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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